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For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate solvent is a critical determinant of efficacy and safety in the

development of topical drug formulations. An ideal solvent should effectively solubilize the

active pharmaceutical ingredient (API), enhance its penetration through the skin barrier to the

target site, and exhibit a favorable safety profile with minimal skin irritation. This guide provides

a comprehensive comparison of two prominent solvents used in topical drug delivery:

Arlasolve™ DMI (Dimethyl Isosorbide) and Dimethyl Sulfoxide (DMSO). This objective analysis

is supported by available experimental data to assist researchers and formulation scientists in

making informed decisions.
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Feature
Arlasolve™ DMI (Dimethyl
Isosorbide)

Dimethyl Sulfoxide
(DMSO)

Primary Function
Solubilizer, Penetration

Enhancer

Potent Penetration Enhancer,

Solubilizer

Penetration Enhancement
Moderate, particularly for

certain actives

High, for a wide range of

hydrophilic and lipophilic drugs

Solubilizing Capacity
Excellent for many APIs,

including poorly soluble ones

Excellent for a broad spectrum

of APIs

Skin Irritation Potential Low to minimal

Dose-dependent, can cause

irritation, erythema, and

stinging

Safety Profile
Generally regarded as safe

and well-tolerated

Well-established, but with

potential for local and systemic

side effects

Mechanism of Action

Increases polarity of skin

surface layers, acts as a

solvent

Disrupts stratum corneum lipid

and protein structure

Performance in Topical Drug Delivery
Skin Permeation Enhancement
The primary role of a penetration enhancer is to reversibly reduce the barrier function of the

stratum corneum, the outermost layer of the skin, to allow for increased permeation of the API.

Dimethyl Sulfoxide (DMSO) is a well-established and potent penetration enhancer for a wide

array of both hydrophilic and lipophilic drugs.[1][2] Its mechanism of action involves the

disruption of the highly organized structure of the stratum corneum lipids and proteins.[3][4]

Studies have reported that DMSO can significantly increase drug flux by up to 4 to 4.5-fold

compared to formulations without an enhancer.[1] For instance, it has been shown to increase

the skin permeation of estradiol four-fold.[2] The efficacy of DMSO as a penetration enhancer is

concentration-dependent, with higher concentrations generally leading to greater

enhancement.[1]
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Arlasolve™ DMI (Dimethyl Isosorbide) also functions as a penetration enhancer, primarily by

increasing the polarity of the skin's surface layers.[5] This alteration in polarity can facilitate the

partitioning and delivery of actives into the epidermis.[6] However, the extent of its penetration

enhancement appears to be more moderate compared to DMSO and can be dependent on the

specific API. One study investigating the effect of 10% DMI on the skin delivery of

hydroquinone, salicylic acid, and octadecenedioic acid from an oil-in-water emulsion found that

it did not significantly enhance the skin permeation of these lipophilic active ingredients.[7][8]

This suggests that while DMI is an effective solvent that can improve drug delivery, its role as a

penetration enhancer may be less pronounced than that of DMSO for certain molecules.

Table 1: Comparison of Skin Permeation Enhancement

Parameter Arlasolve™ DMI DMSO

Mechanism
Increases polarity of skin

surface layers

Disrupts stratum corneum

lipids and proteins

Reported Enhancement Moderate; API-dependent
High; up to 4.5-fold increase in

flux

Broad Applicability Effective for various actives
Broad spectrum (hydrophilic

and lipophilic)

Drug Solubility
Effective solubilization of the API within the formulation vehicle is a prerequisite for its delivery

into the skin.

Arlasolve™ DMI is recognized as an exceptional solubilizer for a variety of APIs, including

those that are poorly soluble.[9] It is particularly effective in dissolving actives like Benzoyl

Peroxide (BPO), preventing its recrystallization, which can enhance efficacy and reduce

irritation.[10] It is also used to solubilize dihydroxyacetone (DHA) in self-tanning formulations.[9]

DMSO is also a powerful and versatile solvent, capable of dissolving a wide range of both polar

and nonpolar compounds.[1] This broad solvency contributes to its effectiveness as a

penetration enhancer by increasing the concentration gradient of the drug across the skin.[1]

Table 2: API Solubility Data
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Active Pharmaceutical
Ingredient (API)

Solubility in Arlasolve™
DMI

Solubility in DMSO

Ketoprofen
Data not available in searched

literature
~30 mg/mL[11]

Ibuprofen
Data not available in searched

literature
~50 mg/mL

Note: Direct comparative solubility data for the same API in both solvents under identical

conditions is limited in the available literature.

Safety and Biocompatibility
In Vitro Cytotoxicity
Cytotoxicity assays are crucial for assessing the potential of a substance to cause cell damage.

The cytotoxicity of DMSO has been evaluated in various cell lines. For human keratinocyte

HaCaT cells, the IC50 (the concentration at which 50% of cells are inhibited) for DMSO has

been reported to be 0.17 mg/mL.[12]

Directly comparable quantitative cytotoxicity data (IC50 values) for Arlasolve™ DMI on skin cell

lines like HaCaT was not found in the searched literature. However, it is generally reported to

have a high safety profile and be virtually free of irritation.[13]

Table 3: Comparative Cytotoxicity

Solvent Cell Line IC50 Value

Arlasolve™ DMI HaCaT Data not available

DMSO HaCaT 0.17 mg/mL[12]

Skin Irritation Potential
The potential for a topical excipient to cause skin irritation is a major consideration in

formulation development.
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Arlasolve™ DMI is consistently reported to have a low irritation potential.[10][13] In

formulations containing potentially irritating actives like BPO, the inclusion of Arlasolve DMI
has been shown to reduce skin irritation.[5][10] This is attributed to its ability to effectively

dissolve the active, preventing the formation of large crystals that can mechanically irritate the

skin.[10]

DMSO, on the other hand, is known to cause skin irritation in a dose-dependent manner.[1]

Common side effects include redness, stinging, and a burning sensation.[2] To minimize these

effects, the concentration of DMSO in topical formulations is often limited.[2]

Mechanism of Action
The distinct mechanisms by which Arlasolve DMI and DMSO interact with the skin barrier

underpin their different performance characteristics.

Signaling Pathways and Cellular Interactions
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Arlasolve DMI

DMSO

Arlasolve DMI Increases Polarity of
Stratum Corneum Surface

Interaction Enhanced API Partitioning
into Epidermis

DMSO

Stratum Corneum
Lipids

Interaction

Stratum Corneum
Proteins (Keratin)Interaction

Disruption of
Ordered Structure

Increased Skin
Permeability
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Start

Prepare Skin Membrane
(e.g., excised human or porcine skin)

Mount Membrane in
Franz Diffusion Cell

Fill Receptor Compartment
with appropriate medium

Apply Topical Formulation
to Donor Compartment

Incubate at controlled temperature
(e.g., 32°C or 37°C)

Collect samples from
Receptor Compartment at

predetermined time intervals

Analyze samples for drug
concentration (e.g., using HPLC)

Calculate Permeation Parameters
(Flux, Permeability Coefficient)

End

 

Start

Prepare Reconstructed Human
Epidermis (RhE) Tissues

Topically apply test substance,
positive control (e.g., SDS),

and negative control (e.g., PBS)

Incubate for a defined period
(e.g., 60 minutes)

Rinse tissues to remove
test substance

Post-incubation in fresh medium
(e.g., 42 hours)

Perform MTT assay to
assess cell viability

Measure optical density
of formazan extract

Classify substance based on
reduction in cell viability

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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